Cas no 2172452-35-4 (8-nitro-1,2,4triazolo1,5-apyridine-7-carboxylic acid)

• Product Name: 8-nitro-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• CAS No: 2172452-35-4
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 6513808
• PubChem ID: 165824492
• Update Time: 2024-01-09

8-nitro-1,2,4triazolo1,5-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-nitro-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• 8-nitro-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
• 2172452-35-4
• EN300-1592210

• Inchi： 1S/C7H4N4O4/c12-7(13)4-1-2-10-6(8-3-9-10)5(4)11(14)15/h1-3H,(H,12,13)
• InChI Key： CCXBYBPRJPDDCU-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C(C=1[N+](=O)[O-])=NC=N2)=O

Computed Properties

• Exact Mass: 208.02325462g/mol
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 113Ų